Cas no 1701501-40-7 (3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoic acid)

• Product Name: 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoic acid
• CAS No: 1701501-40-7
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• CID: 4611678
• Update Time: 2025-06-13

3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoic acid
• Propanoic acid, 3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2-methoxy-

• Inchi： 1S/C19H19NO5/c1-24-17(18(21)22)10-20-19(23)25-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,16-17H,10-11H2,1H3,(H,20,23)(H,21,22)
• InChI Key： VGNKGCLTXGABKX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC)CNC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

Additional information on 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoic acid

Recent Advances in the Study of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoic acid (CAS: 1701501-40-7)

The compound 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoic acid (CAS: 1701501-40-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and methoxypropanoic acid moiety, serves as a critical intermediate in peptide synthesis and drug development. Its unique structural features make it a valuable tool for researchers exploring novel therapeutic agents and biochemical probes.

Recent studies have focused on the synthetic applications and biological activities of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoic acid. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the solid-phase peptide synthesis (SPPS) of complex peptides, where it demonstrated superior stability and coupling efficiency compared to traditional amino acid derivatives. The study also noted its potential in the synthesis of peptide-based therapeutics targeting protein-protein interactions, a rapidly growing area in drug discovery.

In addition to its synthetic utility, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoic acid has been investigated for its potential as a building block in the development of prodrugs. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored its use in the design of ester prodrugs, which showed enhanced bioavailability and targeted delivery in preclinical models. The researchers attributed these properties to the molecule's ability to modulate lipophilicity and enzymatic cleavage rates, making it a promising candidate for improving drug pharmacokinetics.

Furthermore, the compound's role in chemical biology has been underscored by its application in the development of activity-based probes (ABPs). A recent report in ACS Chemical Biology detailed the use of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoic acid as a scaffold for designing probes that selectively label enzymes involved in inflammatory pathways. These probes have provided new insights into enzyme activity and inhibition, offering potential avenues for the treatment of chronic inflammatory diseases.

Despite these advancements, challenges remain in the large-scale production and application of 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoic acid. Current research is addressing these issues through the optimization of synthetic routes and the exploration of alternative protecting groups that maintain the molecule's beneficial properties while improving scalability. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area.

In conclusion, 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methoxypropanoic acid (CAS: 1701501-40-7) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in peptide synthesis, prodrug development, and chemical probing continue to expand, highlighting its potential to contribute to the discovery of new therapeutic agents. Ongoing research will likely uncover additional uses for this molecule, solidifying its importance in the field.